Potassium 5-(methoxycarbonyl)-2-methylphenyltrifluoroborate
Overview
Description
Potassium 5-(methoxycarbonyl)-2-methylphenyltrifluoroborate, also known as Potassium 5-MMPTFB, is a compound that has been used in various scientific research applications. It has been found to be a useful reagent for the synthesis of various compounds and its mechanism of action has been studied in detail.
Scientific Research Applications
Comprehensive Analysis of Potassium 5-(Methoxycarbonyl)-2-methylphenyltrifluoroborate Applications
Potassium 5-(methoxycarbonyl)-2-methylphenyltrifluoroborate is a versatile chemical compound with a range of applications in scientific research. Below is a detailed analysis of its unique applications across various fields:
Polymer Crystallinity Improvement: In the field of polymer science, this compound serves as a nucleating agent to enhance the crystallinity of biopolymers like poly(lactic acid) (PLA). Improved crystallinity can significantly enhance the mechanical and thermo-mechanical properties of biopolymers, which is crucial for applications requiring high heat distortion temperatures and impact strength .
Suzuki–Miyaura Cross-Coupling Reactions: This potassium salt is utilized in organic synthesis, particularly in Suzuki–Miyaura cross-coupling reactions. These reactions are pivotal for forming carbon-carbon bonds, a fundamental step in the synthesis of various organic compounds. The compound’s stability and reactivity make it an ideal choice for these types of chemical transformations .
Nucleating Agent for Injection Molding: The compound acts as a nucleating agent in injection molding processes. It optimizes the content of nucleating agents and the injection molding cycle time, which is essential for achieving desired mechanical properties in the final product. This application is particularly relevant in the manufacturing of parts with specific technical specifications .
Environmental Pollution Reduction: Its use in the production of biodegradable plastics contributes to the reduction of environmental pollution. By replacing non-degradable fossil-based polymers with biodegradable ones, the compound plays a role in minimizing the environmental impact, especially in sectors like packaging and automotive manufacturing .
Mechanism of Action
Target of Action
Potassium 5-(methoxycarbonyl)-2-methylphenyltrifluoroborate is a boron-containing compound. Boron compounds are known to interact with various targets, including potassium channels . Potassium channels are critical homeostatic regulators of ionic equilibrium and have a multitude of physiological roles, from setting neuronal firing frequency to influencing viral replication .
Mode of Action
For instance, they can modulate the function of potassium channels, which can influence a variety of cellular processes .
Biochemical Pathways
Potassium channels, which are potential targets of boron compounds, are involved in numerous physiological and pathological processes, including cell proliferation, migration, and apoptosis .
Pharmacokinetics
Boron compounds are generally known for their stability and are often used in mild and functional group tolerant reaction conditions .
Result of Action
Modulation of potassium channels, a potential target of boron compounds, can have a variety of effects, including changes in cell proliferation, migration, and apoptosis .
Action Environment
The action of Potassium 5-(methoxycarbonyl)-2-methylphenyltrifluoroborate can be influenced by various environmental factors. For instance, the efficacy and stability of boron compounds can be affected by the reaction conditions, such as temperature and pH .
properties
IUPAC Name |
potassium;trifluoro-(5-methoxycarbonyl-2-methylphenyl)boranuide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9BF3O2.K/c1-6-3-4-7(9(14)15-2)5-8(6)10(11,12)13;/h3-5H,1-2H3;/q-1;+1 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IFHQAZJEMUIUEO-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[B-](C1=C(C=CC(=C1)C(=O)OC)C)(F)(F)F.[K+] |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9BF3KO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
256.07 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Potassium trifluoro[5-(methoxycarbonyl)-2-methylphenyl]boranuide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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